Cas no 7250-71-7 (3-phenoxypropylene di(acetate))

7250-71-7 structure
Product name:3-phenoxypropylene di(acetate)
3-phenoxypropylene di(acetate) Chemical and Physical Properties
Names and Identifiers
-
- 3-phenoxypropylene di(acetate)
- PHENYLGLYCERYL ETHER DIACETATE
- 1,2-Propanediol, 3-phenoxy-, diacetate
- 1-Phenyl ether-2,3-diacetate glycerol
- 3-Phenoxy-1,2-propanediol diacetate
- 3-phenoxypropane-1,2-diyl diacetate
- AI3-07927
- BRN 1981828
- Glycerol phenyl ether diacetate
- NSC 30150
- 1,2-PROPANEDIOL, 3-PHENOXY-, 1,2-DIACETATE
- AKOS025295715
- 4-06-00-00591 (Beilstein Handbook Reference)
- WLN: 1VO1YOV1&1OR
- 1,1'-(1-(Phenoxymethyl)-1,2-ethanediyl) diacetate
- DTXSID101032473
- SCHEMBL6360882
- 7250-71-7
- EINECS 230-661-2
- NS00044398
- UNII-ZL62PTX2EN
- (2-acetyloxy-3-phenoxypropyl) acetate
- NSC30150
- 2-(acetyloxy)-1-(phenoxymethyl)ethyl acetate
- ZL62PTX2EN
- 1, 3-phenoxy-, diacetate
- NSC-30150
- MFUHTALWGBAVOL-UHFFFAOYSA-N
- CaC2, Calcium acetylide
-
- Inchi: InChI=1S/C13H16O5/c1-10(14)16-8-13(18-11(2)15)9-17-12-6-4-3-5-7-12/h3-7,13H,8-9H2,1-2H3
- InChI Key: MFUHTALWGBAVOL-UHFFFAOYSA-N
- SMILES: CC(=O)OCC(COC1=CC=CC=C1)OC(=O)C
Computed Properties
- Exact Mass: 252.09978
- Monoisotopic Mass: 252.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- Density: 1.2380 (rough estimate)
- Boiling Point: 355.44°C (rough estimate)
- Refractive Index: 1.4825 (estimate)
- PSA: 61.83
3-phenoxypropylene di(acetate) Related Literature
-
A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
-
Gudrun Scholz,Ana Guilherme Buzanich,Stefan Reinsch,Franziska Emmerling,Erhard Kemnitz Dalton Trans., 2017,46, 6003-6012
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Cristina Pascual-Gonzalez,Giorgio Schileo,Amir Khesro,Iasmi Sterianou,Dawei Wang,Ian M. Reaney,Antonio Feteira J. Mater. Chem. C, 2017,5, 1990-1996
-
Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
-
Lin Jin,Shofarul Wustoni Lab Chip, 2018,18, 574-584
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